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Compound of Interest

Compound Name:
2-Ethoxy-4-hydroxythiazole-5-

carbonitrile

Cat. No.: B2985985 Get Quote

As a Senior Application Scientist, ensuring that our clients and partners can operate safely and

effectively is paramount. This guide provides a detailed, step-by-step protocol for the proper

disposal of 2-Ethoxy-4-hydroxythiazole-5-carbonitrile (CAS No. 59965-53-6), a compound

intended for laboratory use.[1] Given the absence of a specific, comprehensive Safety Data

Sheet (SDS) for this compound, this guide is built upon established best practices for the

disposal of hazardous chemical waste, emphasizing a precautionary approach.

The thiazole ring, a component of this compound's structure, is present in many biologically

active molecules. While some thiazole derivatives are known for their low toxicity and use in

pharmaceuticals and pesticides, others have the potential to form toxic metabolites.[2][3] For

instance, studies on certain thiazole compounds have indicated potential liver toxicity at high

doses.[4] Therefore, it is prudent to treat 2-Ethoxy-4-hydroxythiazole-5-carbonitrile as

potentially hazardous and handle its disposal with the utmost care to minimize risk to personnel

and the environment.

Hazard Identification and Risk Assessment
Before beginning any disposal procedure, a thorough risk assessment is crucial. While detailed

toxicological data for 2-Ethoxy-4-hydroxythiazole-5-carbonitrile is not readily available, the

general chemical family of thiazoles warrants caution. The nitrile group (-CN) also suggests

that combustion could release toxic gases such as nitrogen oxides and potentially hydrogen

cyanide.
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Property Information Source

Chemical Name
2-Ethoxy-4-hydroxythiazole-5-

carbonitrile
CymitQuimica

CAS Number 59965-53-6 CymitQuimica[1]

Molecular Weight 170.19 g/mol CymitQuimica[1]

Purity 95% CymitQuimica[1]

Known Hazards

Based on related compounds,

potential for skin and eye

irritation, respiratory irritation,

and aquatic toxicity.

Sigma-Aldrich

Personal Protective Equipment (PPE)
When handling 2-Ethoxy-4-hydroxythiazole-5-carbonitrile for disposal, the following PPE is

mandatory to prevent exposure:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If aerosols or dusts are generated, a respirator may be necessary.

Spill Management
In the event of a spill, immediate action is required to contain and clean the affected area:

Evacuate: Ensure all non-essential personnel leave the immediate area.

Ventilate: Increase ventilation in the area, if safe to do so.

Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill. For solid spills, carefully sweep or scoop the material to avoid creating dust.
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Collect: Place the absorbed or collected material into a designated, labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of 2-Ethoxy-4-hydroxythiazole-5-carbonitrile must comply with local, state, and

federal regulations for hazardous waste.[5] The following protocol provides a general

framework; always consult your institution's Environmental Health and Safety (EHS) office for

specific requirements.

Waste Segregation
Proper segregation is the first and most critical step in chemical waste disposal. Do not mix 2-
Ethoxy-4-hydroxythiazole-5-carbonitrile with other waste streams unless explicitly permitted

by your EHS office.

Solid Waste: Collect solid 2-Ethoxy-4-hydroxythiazole-5-carbonitrile, contaminated

labware (e.g., weigh boats, pipette tips), and contaminated PPE in a designated, clearly

labeled solid waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible liquid waste

container. Do not mix solids with liquid waste.[6] The container should be made of a material

compatible with the solvent used.

Container Selection and Labeling
Selecting the appropriate container and labeling it correctly are essential for safe storage and

disposal.[6]

Container Choice: Use a leak-proof container with a secure, screw-on cap.[6] Ensure the

container material is compatible with the chemical. Plastic containers are often preferred to

glass to minimize the risk of breakage.[5]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."[5]

[7] The label must include:
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The full chemical name: "2-Ethoxy-4-hydroxythiazole-5-carbonitrile" (no abbreviations

or formulas).

The approximate quantity or concentration.

The date of waste generation.

The name of the principal investigator and the laboratory location.

Any associated hazards (e.g., "Toxic," "Irritant").

Waste Storage
Proper storage of hazardous waste is crucial to prevent accidents and ensure regulatory

compliance.

Designated Area: Store the waste in a designated, secure area away from general laboratory

traffic.[6]

Secondary Containment: Place the primary waste container in a secondary container, such

as a chemical-resistant tray or tub, to contain any potential leaks or spills.[6] The secondary

container should be able to hold at least 110% of the volume of the primary container.[6]

Segregation: Store the waste container away from incompatible materials.

Disposal Request and Pickup
Once the waste container is ready for disposal, follow your institution's procedures for

requesting a pickup from the EHS department.

Documentation: Complete any required hazardous waste disposal forms, providing a

detailed and accurate list of the container's contents.[5]

Pickup: Schedule a waste pickup with your EHS office. Do not allow waste to accumulate in

the laboratory.

The following diagram illustrates the decision-making process for the disposal of 2-Ethoxy-4-
hydroxythiazole-5-carbonitrile.
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Disposal workflow for 2-Ethoxy-4-hydroxythiazole-5-carbonitrile.

Empty Container Disposal
Empty containers that once held 2-Ethoxy-4-hydroxythiazole-5-carbonitrile must also be

disposed of properly.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent.[7] The rinsate must

be collected and disposed of as hazardous liquid waste.[7]

Defacing Labels: After triple-rinsing and allowing the container to air dry, remove or deface

the original labels.[8]

Final Disposal: The clean, defaced container can typically be disposed of in the regular

laboratory trash or recycling, but confirm this with your institution's EHS guidelines.[8]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 2-
Ethoxy-4-hydroxythiazole-5-carbonitrile, protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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